Cas no 900019-82-1 (2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone)

• Product Name: 2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone
• CAS No: 900019-82-1
• MF: C₁₃H₁₀N₄O₃S
• MW: 302.308500766754
• MDL: MFCD06496229
• CID: 4664439
• Update Time: 2025-10-25

2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-6-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy]-3(2H)-pyridazinone
• 6-((5-Mercapto-1,3,4-oxadiazol-2-yl)methoxy)-2-phenylpyridazin-3(2H)-one
• 2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone

• MDL： MFCD06496229
• Inchi： 1S/C13H10N4O3S/c18-12-7-6-10(19-8-11-14-15-13(21)20-11)16-17(12)9-4-2-1-3-5-9/h1-7H,8H2,(H,15,21)
• InChI Key： QFXOECONEBXFSQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC=C2)N=C(OCC2=NNC(=S)O2)C=C1

Additional information on 2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone

Recent Advances in the Study of 2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone (CAS: 900019-82-1)

In recent years, the compound 2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone (CAS: 900019-82-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazinone and oxadiazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The growing body of research on this compound underscores its versatility and the need for a comprehensive understanding of its pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 900019-82-1. One key area of investigation is its role as a potent inhibitor of phosphodiesterase (PDE) enzymes, which are critical regulators of intracellular signaling pathways. Researchers have demonstrated that the compound exhibits high selectivity for PDE4, a subtype implicated in inflammatory and immune responses. This selectivity is attributed to the specific interactions between the sulfanyl-oxadiazole group and the enzyme's active site, as revealed by X-ray crystallography and molecular docking studies.

In addition to its PDE inhibitory activity, 2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone has also been explored for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the sulfanyl group in enhancing membrane permeability and disrupting bacterial cell wall synthesis. These findings suggest that further optimization of the compound's structure could lead to the development of new antibiotics to combat drug-resistant infections.

The synthetic pathways for 900019-82-1 have also been a subject of recent research. A team at the University of Cambridge developed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. Their approach involves a one-pot cyclization reaction, which significantly minimizes the formation of byproducts and simplifies purification. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 2-Phenyl-6-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methoxy-3(2H)-pyridazinone. Pharmacokinetic studies have indicated that the compound has limited oral bioavailability, necessitating the development of prodrug formulations or alternative delivery systems. Additionally, ongoing toxicity studies are critical to ensuring its safety profile before progressing to human trials. Researchers are optimistic that addressing these challenges will unlock the full therapeutic potential of this compound.

In conclusion, the latest research on 900019-82-1 highlights its multifaceted applications in drug discovery and development. From its role as a PDE4 inhibitor to its antimicrobial properties, this compound represents a valuable scaffold for future medicinal chemistry efforts. Continued interdisciplinary collaboration will be essential to overcoming current limitations and advancing this promising molecule toward clinical use.